2-(2-chlorophenyl)-N-(6-morpholinopyrimidin-4-yl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide
• InChI: InChI=1S/C16H17ClN4O2/c17-13-4-2-1-3-12(13)9-16(22)20-14-10-15(19-11-18-14)21-5-7-23-8-6-21/h1-4,10-11H,5-9H2,(H,18,19,20,22)
• InChI Key: PEFZLAOZCCZGTM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=NC(=C2)NC(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C16H17ClN4O2
• Molecular Weight: 332.78 g/mol

Description

2-(2-chlorophenyl)-N-(6-morpholinopyrimidin-4-yl)acetamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3) that has been extensively studied for its potential therapeutic applications in various autoimmune diseases. JAK3 is a tyrosine kinase that plays a crucial role in the signaling pathways of cytokines involved in the immune response. CP-690,550 has been shown to selectively inhibit JAK3, thereby preventing the activation of downstream signaling pathways and the production of pro-inflammatory cytokines.

Scientific Research Applications

Antiviral and Antiapoptotic Effects

A novel anilidoquinoline derivative closely related to the chemical structure was synthesized and evaluated for its efficacy in treating Japanese encephalitis. The compound exhibited significant antiviral and antiapoptotic effects in vitro, demonstrating potential as a therapeutic agent against viral diseases. Significant reductions in viral load and increases in survival rates were observed in infected mice treated with the compound (Ghosh et al., 2008).

Antinociceptive Effects

Another compound with a similar structure displayed high affinity for σ1 receptors, which are involved in pain perception. This compound was significantly more selective for σ1 than σ2 receptors and demonstrated an antinociceptive effect, suggesting its potential for treating inflammatory pain (Navarrete-Vázquez et al., 2016).

Synthesis and Spectral Characterization

Research into the synthesis and characterization of novel 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides has been conducted, revealing insights into the structural aspects of these compounds. This research contributes to the understanding of chemical synthesis techniques and spectral properties, which are crucial for the development of pharmaceuticals and materials science (Kanagarajan, Thanusu, & Gopalakrishnan, 2010).

Antimicrobial Activity

A series of biolabile 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides were synthesized and evaluated for their in vitro antibacterial and antifungal activities. Certain compounds showed excellent antibacterial activity against pathogens such as beta-Hemolytic streptococcus, Klebsiella pneumonia, Escherichia coli, and Pseudomonas, as well as antifungal activity against Aspergillus flavus and other fungal strains (Kanagarajan, Thanusu, & Gopalakrishnan, 2010).